Cas no 39774-23-7 (1(2H)-Isoquinolinone, 3-methyl-2-(phenylmethyl)-)
39774-23-7 structure
Product Name:1(2H)-Isoquinolinone, 3-methyl-2-(phenylmethyl)-
CAS No:39774-23-7
MF:C17H15NO
MW:249.307104349136
CID:1511022
Update Time:2024-08-24
1(2H)-Isoquinolinone, 3-methyl-2-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1(2H)-Isoquinolinone, 3-methyl-2-(phenylmethyl)-
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- Inchi: 1S/C17H15NO/c1-13-11-15-9-5-6-10-16(15)17(19)18(13)12-14-7-3-2-4-8-14/h2-11H,12H2,1H3
- InChI Key: BLDBGWXKNQAHAX-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=CC=C2)C=C(C)N1CC1=CC=CC=C1
Computed Properties
- Exact Mass: 249.11545
Experimental Properties
- Density: 1.168±0.06 g/cm3(Predicted)
- Boiling Point: 433.3±45.0 °C(Predicted)
- PSA: 20.31
- pka: -2.14±0.70(Predicted)
1(2H)-Isoquinolinone, 3-methyl-2-(phenylmethyl)- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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